Cas no 1189562-95-5 (L-Cysteine, S-[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]-)

• Product Name: L-Cysteine, S-[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]-
• CAS No: 1189562-95-5
• MF: C₉H₁₃N₃O₄S
• MW: 259.282220602036
• CID: 5196708
• Update Time: 2023-08-26

L-Cysteine, S-[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-({[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}sulfanyl)propanoic acid
• 2-amino-3-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylpropanoic acid
• Z73724320
• L-Cysteine, S-[2-[(5-methyl-3-isoxazolyl)amino]-2-oxoethyl]-

• Inchi： 1S/C9H13N3O4S/c1-5-2-7(12-16-5)11-8(13)4-17-3-6(10)9(14)15/h2,6H,3-4,10H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key： RXNJWHDLTHHRPW-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)ON=1)=O)CC(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• XLogP3: -2.6
• Topological Polar Surface Area: 144